Cas no 36610-02-3 (2-(2-methylpropane-2-sulfonyl)acetic acid)

2-(2-methylpropane-2-sulfonyl)acetic acid structure
36610-02-3 structure
Product Name:2-(2-methylpropane-2-sulfonyl)acetic acid
CAS No:36610-02-3
MF:C6H12O4S
MW:180.222081184387
CID:1477852
PubChem ID:43444465
Update Time:2025-04-21

2-(2-methylpropane-2-sulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butylsulfonylacetic acid
    • (2-methyl-propane-2-sulfonyl)-acetic acid
    • (2-Methyl-propan-2-sulfonyl)-essigsaeure
    • 2-(2-methylpropane-2-sulfonyl)acetic acid
    • 2-(TERT-BUTYLSULFONYL)ACETIC ACID
    • Inchi： 1S/C6H12O4S/c1-6(2,3)11(9,10)4-5(7)8/h4H2,1-3H3,(H,7,8)
    • InChI Key： KFJMFIWWEMGNQI-UHFFFAOYSA-N
    • SMILES： S(CC(=O)O)(C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 180.046
  • Monoisotopic Mass: 180.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.8A^2

2-(2-methylpropane-2-sulfonyl)acetic acid Pricemore >>

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2-(2-methylpropane-2-sulfonyl)acetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:36610-02-3)2-(2-methylpropane-2-sulfonyl)acetic acid
Order Number:A1085979
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:25
Price ($):326.0
Email:sales@amadischem.com

2-(2-methylpropane-2-sulfonyl)acetic acid Related Literature

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36610-02-3 (2-(2-methylpropane-2-sulfonyl)acetic acid) Related Products

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Amadis Chemical Company Limited
(CAS:36610-02-3)2-(2-methylpropane-2-sulfonyl)acetic acid
A1085979
Purity:99%
Quantity:1g
Price ($):326.0
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